Cas no 1332765-70-4 ((S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride)

• Product Name: (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride
• CAS No: 1332765-70-4
• MF: C₉H₂₁Cl₂N₃O
• MW: 258.188540220261
• CID: 4787866
• Update Time: 2025-06-11

(S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride

• Inchi： 1S/C9H19N3O.2ClH/c1-12(2)7-9(13)11-8-4-3-5-10-6-8;;/h8,10H,3-7H2,1-2H3,(H,11,13);2*1H/t8-;;/m0../s1
• InChI Key： GVSONBDTSYGLSG-JZGIKJSDSA-N
• SMILES： Cl.Cl.O=C(CN(C)C)N[C@@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 44.4

Additional information on (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride

Recent Advances in the Study of (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide Dihydrochloride (CAS: 1332765-70-4)

In recent years, (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride (CAS: 1332765-70-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and pharmacological potential, has been the subject of numerous studies aimed at exploring its applications in drug development and therapeutic interventions. The compound's piperidine and dimethylamino functional groups make it a versatile scaffold for modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent research has focused on the synthesis and optimization of (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperidine ring could significantly improve the compound's binding affinity to serotonin receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

Another key area of investigation has been the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the ability of (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride to inhibit specific kinase pathways involved in tumor proliferation. The researchers employed high-throughput screening and molecular docking techniques to identify the compound's mechanism of action, revealing its potential as a lead candidate for targeted cancer therapies. These findings are particularly promising given the compound's favorable safety profile in preliminary toxicity studies.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride have been reported. A 2023 article in Organic Process Research & Development detailed a novel, cost-effective synthetic route that improves yield and purity while reducing environmental impact. This development is critical for facilitating large-scale production and enabling further clinical evaluation of the compound.

Despite these promising results, challenges remain in the clinical translation of (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride. Issues such as metabolic stability and off-target effects need to be addressed through continued structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (S)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide dihydrochloride (CAS: 1332765-70-4) represents a compelling area of research with broad implications for drug discovery. Its dual potential in CNS disorders and oncology, coupled with recent synthetic advancements, positions it as a valuable candidate for future therapeutic development. Ongoing research will be pivotal in unlocking its full pharmacological potential and addressing existing limitations.